Cas no 1936640-44-6 (1-(3-Methylbut-3-en-1-yl)cyclobutane-1-carbaldehyde)

• Product Name: 1-(3-Methylbut-3-en-1-yl)cyclobutane-1-carbaldehyde
• CAS No: 1936640-44-6
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 5712662
• PubChem ID: 131231221
• Update Time: 2025-06-09

1-(3-Methylbut-3-en-1-yl)cyclobutane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methylbut-3-en-1-yl)cyclobutane-1-carbaldehyde
• 1936640-44-6
• EN300-1622091
• Cyclobutanecarboxaldehyde, 1-(3-methyl-3-buten-1-yl)-

• Inchi： 1S/C10H16O/c1-9(2)4-7-10(8-11)5-3-6-10/h8H,1,3-7H2,2H3
• InChI Key： JKQMXZFFTAOHFW-UHFFFAOYSA-N
• SMILES： O=CC1(CCC(=C)C)CCC1

Computed Properties

• Exact Mass: 152.120115130g/mol
• Monoisotopic Mass: 152.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.963±0.06 g/cm3(Predicted)
• Boiling Point: 201.5±9.0 °C(Predicted)

Additional information on 1-(3-Methylbut-3-en-1-yl)cyclobutane-1-carbaldehyde

Exploring the Unique Properties and Applications of 1-(3-Methylbut-3-en-1-yl)cyclobutane-1-carbaldehyde (CAS No. 1936640-44-6)

In the realm of organic chemistry, 1-(3-Methylbut-3-en-1-yl)cyclobutane-1-carbaldehyde (CAS No. 1936640-44-6) stands out as a versatile and intriguing compound. This aldehyde, characterized by its cyclobutane core and 3-methylbut-3-en-1-yl side chain, has garnered significant attention for its potential applications in fragrance synthesis, pharmaceutical intermediates, and specialty chemicals. Researchers and industry professionals are increasingly exploring its unique structural features, which combine the stability of a cyclobutane ring with the reactivity of an aldehyde functional group.

The compound's molecular structure, featuring a carbaldehyde moiety attached to a cyclobutane ring, offers distinct advantages in synthetic chemistry. Its 3-methylbut-3-en-1-yl substituent introduces an element of unsaturation, making it a valuable building block for further derivatization. Recent studies have highlighted its role in the development of novel flavor and fragrance ingredients, where its balanced volatility and olfactory properties are highly prized. Additionally, its potential as a precursor in the synthesis of bioactive molecules has sparked interest in the pharmaceutical sector.

One of the most frequently asked questions about 1-(3-Methylbut-3-en-1-yl)cyclobutane-1-carbaldehyde revolves around its synthetic routes and scalability. Current methodologies often involve the functionalization of cyclobutane derivatives or the controlled oxidation of corresponding alcohols. The compound's stability under various conditions is another hot topic, particularly for researchers working on green chemistry and sustainable synthesis. Its compatibility with catalytic systems and microwave-assisted reactions has been a focus of recent investigations, aligning with the broader trend toward energy-efficient processes.

From an industrial perspective, the demand for specialty aldehydes like 1-(3-Methylbut-3-en-1-yl)cyclobutane-1-carbaldehyde is on the rise, driven by the growth of the personal care and fine chemicals markets. Its potential as a key intermediate in the production of high-value compounds has made it a subject of patent filings and proprietary research. Moreover, its role in asymmetric synthesis and chiral building blocks has opened new avenues for academic and industrial collaborations.

In conclusion, 1-(3-Methylbut-3-en-1-yl)cyclobutane-1-carbaldehyde (CAS No. 1936640-44-6) represents a fascinating intersection of structural novelty and practical utility. Its applications span multiple industries, from fragrance design to medicinal chemistry, and its study continues to yield insights into the behavior of strained ring systems in organic transformations. As research progresses, this compound is poised to play an even greater role in advancing synthetic methodologies and functional material development.